Cas no 705255-89-6 (2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-)
705255-89-6 structure
Product Name:2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
CAS No:705255-89-6
MF:C17H14O3
MW:266.291265010834
CID:547114
PubChem ID:71404936
Update Time:2025-04-19
2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
- 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-yn-1-one
- 705255-89-6
- DTXSID60825751
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- Inchi: 1S/C17H14O3/c1-19-15-9-6-13(7-10-15)8-11-17(18)14-4-3-5-16(12-14)20-2/h3-7,9-10,12H,1-2H3
- InChI Key: UHCWVIUSOVJOES-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(C#CC2C=CC(=CC=2)OC)=O)=C1
Computed Properties
- Exact Mass: 266.094294304g/mol
- Monoisotopic Mass: 266.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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